Cas no 2411335-41-4 ((E)-4-(Dimethylamino)-N-[[3-fluoro-5-(trifluoromethyl)phenyl]methyl]-N-methylbut-2-enamide)

(E)-4-(Dimethylamino)-N-[[3-fluoro-5-(trifluoromethyl)phenyl]methyl]-N-methylbut-2-enamide is a fluorinated enamide compound featuring a trifluoromethylphenyl moiety, which enhances its lipophilicity and metabolic stability. The presence of a dimethylamino group and a fluoro-substituted aromatic ring contributes to its potential as an intermediate in pharmaceutical synthesis, particularly for bioactive molecules targeting neurological or inflammatory pathways. The conjugated double bond in the butenamide backbone may facilitate interactions with biological targets through π-stacking or hydrogen bonding. This compound’s structural complexity allows for selective modifications, making it valuable in medicinal chemistry research. Its well-defined stereochemistry (E-configuration) ensures consistent reactivity in further derivatization. Suitable for controlled reactions under inert conditions.
(E)-4-(Dimethylamino)-N-[[3-fluoro-5-(trifluoromethyl)phenyl]methyl]-N-methylbut-2-enamide structure
2411335-41-4 structure
Product Name:(E)-4-(Dimethylamino)-N-[[3-fluoro-5-(trifluoromethyl)phenyl]methyl]-N-methylbut-2-enamide
CAS No:2411335-41-4
MF:C15H18F4N2O
MW:318.309837818146
CID:5359250
PubChem ID:146098001
Update Time:2025-06-13

(E)-4-(Dimethylamino)-N-[[3-fluoro-5-(trifluoromethyl)phenyl]methyl]-N-methylbut-2-enamide Chemical and Physical Properties

Names and Identifiers

    • Z3952174360
    • (E)-4-(Dimethylamino)-N-[[3-fluoro-5-(trifluoromethyl)phenyl]methyl]-N-methylbut-2-enamide
    • (2E)-4-(dimethylamino)-N-{[3-fluoro-5-(trifluoromethyl)phenyl]methyl}-N-methylbut-2-enamide
    • Inchi: 1S/C15H18F4N2O/c1-20(2)6-4-5-14(22)21(3)10-11-7-12(15(17,18)19)9-13(16)8-11/h4-5,7-9H,6,10H2,1-3H3/b5-4+
    • InChI Key: BSCZBXLBRVSHQR-SNAWJCMRSA-N
    • SMILES: FC1C=C(C(F)(F)F)C=C(C=1)CN(C)C(/C=C/CN(C)C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 396
  • XLogP3: 2.5
  • Topological Polar Surface Area: 23.6

(E)-4-(Dimethylamino)-N-[[3-fluoro-5-(trifluoromethyl)phenyl]methyl]-N-methylbut-2-enamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26576052-0.05g
(2E)-4-(dimethylamino)-N-{[3-fluoro-5-(trifluoromethyl)phenyl]methyl}-N-methylbut-2-enamide
2411335-41-4 95.0%
0.05g
$246.0 2025-03-20

Additional information on (E)-4-(Dimethylamino)-N-[[3-fluoro-5-(trifluoromethyl)phenyl]methyl]-N-methylbut-2-enamide

Introduction to (E)-4-(Dimethylamino)-N-[[3-fluoro-5-(trifluoromethyl)phenyl]methyl]-N-methylbut-2-enamide and Its CAS No. 2411335-41-4

The compound with the CAS number 2411335-41-4 is a fascinating molecule that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, formally known as (E)-4-(Dimethylamino)-N-[[3-fluoro-5-(trifluoromethyl)phenyl]methyl]-N-methylbut-2-enamide, represents a unique blend of structural complexity and potential therapeutic applications. Its molecular structure incorporates several key features that make it particularly interesting for further study, including a fluorinated aromatic ring system and an amide functional group. These elements contribute to its distinct chemical properties and biological activities, which are the focus of ongoing research.

In recent years, there has been a growing interest in the development of novel compounds that exhibit both efficacy and selectivity in biological systems. The presence of a fluoro-substituent in the aromatic ring of this compound is particularly noteworthy, as fluorine atoms are known to significantly influence the pharmacokinetic and pharmacodynamic properties of molecules. Specifically, the 3-fluoro-5-(trifluoromethyl)phenyl moiety is a common feature in many bioactive compounds, where it can enhance metabolic stability, improve binding affinity to biological targets, and modulate drug transport properties. These characteristics make this compound a promising candidate for further investigation in drug discovery.

The amide functional group in the molecule also plays a crucial role in its biological activity. Amides are well-known for their ability to interact with various biological targets, including enzymes and receptors, often through hydrogen bonding interactions. In this compound, the amide group is part of a larger alkenyl chain that contributes to its overall three-dimensional structure, which can be critical for binding to biological targets. The specific arrangement of atoms around the amide bond can influence its reactivity and stability, making it an important factor to consider in the design of potential drugs.

One of the most exciting aspects of this compound is its potential application in the treatment of various diseases. Recent studies have suggested that molecules with similar structural features may have therapeutic effects against a range of conditions, including inflammatory disorders, neurological diseases, and cancer. The combination of the fluorinated aromatic ring and the amide group creates a unique chemical profile that may allow this compound to interact with multiple biological pathways simultaneously. This multitargeting capability is highly desirable in modern drug development, as it can lead to more effective treatments with fewer side effects.

In terms of synthetic chemistry, the preparation of (E)-4-(Dimethylamino)-N-[[3-fluoro-5-(trifluoromethyl)phenyl]methyl]-N-methylbut-2-enamide presents several challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to access such molecules. For instance, palladium-catalyzed cross-coupling reactions have been instrumental in constructing the fluorinated aromatic ring system, while transition-metal-catalyzed hydrogenation techniques have been used to introduce the necessary double bonds and alkenyl groups. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also open up new avenues for the preparation of related compounds.

The pharmacological evaluation of this compound has already begun, with initial studies focusing on its interaction with various biological targets. In vitro assays have shown that it exhibits promising activity against certain enzymes and receptors relevant to human health. For example, preliminary data suggest that it may inhibit specific kinases involved in cell signaling pathways associated with inflammation and cancer progression. Additionally, its ability to cross the blood-brain barrier has been investigated, as this property is crucial for treating neurological disorders. While these findings are still preliminary, they provide a strong foundation for further exploration.

Computational studies have also played a significant role in understanding the behavior of this compound both chemically and biologically. Molecular modeling techniques have been used to predict how it might bind to biological targets based on its three-dimensional structure. These simulations can provide valuable insights into potential drug-receptor interactions, helping researchers design more effective derivatives with improved pharmacological properties. Furthermore, computational methods have been employed to assess its metabolic stability and potential toxicities, which are critical considerations in drug development.

As research continues to unfold, it is likely that new applications for (E)-4-(Dimethylamino)-N-[[3-fluoro-5-(trifluoromethyl)phenyl]methyl]-N-methylbut-2-enamide will be discovered. The combination of its unique structural features and promising biological activity makes it an attractive candidate for further investigation by both academic researchers and pharmaceutical companies. With ongoing advancements in synthetic chemistry and computational biology, we can expect more detailed insights into its potential therapeutic uses in the near future.

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